5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol
• IUPAC Name: 2-(3-ethoxyphenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(pyridin-3-ylmethyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C23H20N2O5/c1-2-29-17-8-3-7-16(12-17)20-19(21(26)18-9-5-11-30-18)22(27)23(28)25(20)14-15-6-4-10-24-13-15/h3-13,20,27H,2,14H2,1H3
• InChI Key: RMUCEPOSQSLYKU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2C(=C(C(=O)N2CC3=CN=CC=C3)O)C(=O)C4=CC=CO4

Description

The compound 5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one is a pyrrolone derivative characterized by a 1,5-dihydro-2H-pyrrol-2-one core. Key structural features include:

• A 3-ethoxyphenyl substituent at position 5, contributing to lipophilicity.
• A furan-2-ylcarbonyl group at position 4, enhancing π-π stacking interactions.
• A pyridin-3-ylmethyl moiety at position 1, enabling hydrogen bonding and metal coordination.
• A hydroxy group at position 3, critical for hydrogen-bond donor activity.

This compound is hypothesized to exhibit bioactivity in kinase inhibition or antimicrobial applications due to structural parallels with pharmacologically active pyrrolones .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one typically involves multi-step organic reactions. The process may start with the preparation of intermediate compounds, such as ethoxyphenyl derivatives, furan-2-ylcarbonyl derivatives, and pyridin-3-ylmethyl derivatives. These intermediates are then subjected to various coupling reactions, cyclization reactions, and functional group modifications to obtain the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the synthetic routes for large-scale production. This includes selecting appropriate catalysts, solvents, and reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The carbonyl groups can be reduced to alcohols or other reduced forms.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Cyclization: The compound can participate in cyclization reactions to form new ring structures.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate, chromium trioxide), reducing agents (e.g., sodium borohydride, lithium aluminum hydride), and various catalysts (e.g., palladium, platinum). Reaction conditions such as temperature, pressure, and solvent choice are optimized based on the specific reaction being performed.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the hydroxy group may yield a ketone or aldehyde, while reduction of the carbonyl groups may yield alcohols.

Scientific Research Applications

5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as drug development and medicinal chemistry.

Industry: Utilized in the development of new materials, such as polymers and advanced composites.

Mechanism of Action

The mechanism of action of 5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Functional Differences

Table 1: Structural and Functional Comparison

Compound Name (ID)	Substituents (Positions)	Key Properties/Applications	Reference
Target Compound	5-(3-ethoxyphenyl), 4-(furan-2-ylcarbonyl), 1-(pyridin-3-ylmethyl)	Theoretical kinase inhibition (predicted)	–
5-(4-Ethoxyphenyl)-4-(3-fluoro-4-methylbenzoyl) analog	5-(4-ethoxyphenyl), 4-(3-fluoro-4-methylbenzoyl)	Enhanced metabolic stability due to fluorinated benzoyl
1-[2-(Diethylamino)ethyl]-4-(2-furoyl)-5-(3-propoxyphenyl) derivative	5-(3-propoxyphenyl), 1-(diethylaminoethyl)	Improved solubility via tertiary amine; antiviral activity
4-(Furan-2-carbonyl)-5-(3-pyridinyl) analog	5-(3-pyridinyl), 1-(5-methylisoxazol-3-yl)	Isoxazole group confers anti-inflammatory properties
5-(3-ethoxy-4-hydroxyphenyl)-methylfuran analog	5-(3-ethoxy-4-hydroxyphenyl), 4-(5-methylfuran-2-ylcarbonyl)	Antioxidant activity via phenolic hydroxyl

Key Observations :

Ethoxy vs. The 4-ethoxyphenyl variant () shows higher metabolic stability due to reduced CYP450-mediated dealkylation .

Aromatic Carbonyl Variants :

• The furan-2-ylcarbonyl group in the target compound facilitates planar stacking with aromatic residues in enzyme active sites. In contrast, the 3-fluoro-4-methylbenzoyl group () introduces electron-withdrawing effects, enhancing electrophilic reactivity .

N-Substituent Modifications: The pyridin-3-ylmethyl group in the target compound enables metal coordination (e.g., Zn²⁺ in metalloenzymes), while the diethylaminoethyl chain () improves aqueous solubility but may introduce toxicity risks .

Bioactivity and Pharmacological Implications

• Kinase Inhibition : The pyridinylmethyl and hydroxy groups in the target compound align with ATP-binding motifs in kinase pockets, similar to pyridin-2-one derivatives with confirmed inhibitory activity (e.g., ) .
• Antimicrobial Potential: Furan-containing analogs (e.g., ) demonstrate broad-spectrum antimicrobial effects, suggesting the target compound may share this trait .

Biological Activity

5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one is a complex organic compound with significant potential in medicinal chemistry. Its unique structural features, including an ethoxyphenyl group, a furan moiety, and a pyridine derivative, contribute to its diverse biological activities. This article delves into the biological activity of this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is C23H20N2O5, and it is categorized under pyrrolones. Its structure allows for various interactions with biological targets, making it a subject of interest in drug design and development.

Property	Value
Molecular Formula	C23H20N2O5
Molecular Weight	404.42 g/mol
IUPAC Name	5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one
Canonical SMILES	CCOC1=CC=CC(=C1)C(=O)N2CCOC(C(=O)C3=CC=CO3)C(=O)C(N2C(=O)C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(

Antimicrobial Activity

Research indicates that the compound exhibits notable antimicrobial properties. In vitro studies have shown that it possesses a minimum inhibitory concentration (MIC) against various bacterial strains, demonstrating efficacy comparable to conventional antibiotics like ciprofloxacin. The compound's ability to inhibit bacterial growth is attributed to its interaction with bacterial cell membranes and metabolic pathways.

Anticancer Potential

The compound has also been evaluated for its anticancer activity. In a study involving cancer cell lines such as HT-29 and TK-10, it exhibited moderate to high cytotoxicity . The mechanism of action appears to involve apoptosis induction and cell cycle arrest, highlighting its potential as a chemotherapeutic agent.

Anti-inflammatory Effects

In addition to its antimicrobial and anticancer properties, this compound has shown anti-inflammatory effects in preclinical models. It reduces pro-inflammatory cytokine production, which could be beneficial in treating inflammatory diseases .

The biological activity of 5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one is mediated through several mechanisms:

Enzyme Inhibition: The compound may inhibit key enzymes involved in metabolic pathways, thereby disrupting cellular processes essential for microbial growth and cancer cell proliferation.

Receptor Modulation: It can interact with specific receptors on cell surfaces, modulating their activity and influencing downstream signaling pathways.

Gene Expression Regulation: The compound may affect the expression of genes associated with inflammation and cancer progression, leading to altered cellular responses.

Study 1: Antimicrobial Activity

In a comparative study, 5-(3-ethoxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one was tested against Gram-positive and Gram-negative bacteria. The results indicated significant antibacterial activity with an MIC ranging from 8 to 32 µg/mL .

Study 2: Anticancer Efficacy

In vitro assays on HT-29 colon cancer cells revealed that treatment with the compound resulted in a dose-dependent decrease in cell viability. Flow cytometry analysis indicated an increase in apoptotic cells after treatment .